N-(3-Chloro-4-propan-2-ylphenyl)-2-methylpentanamide

• CAS RN: 106827-21-8
• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.79 g/mol
• IUPAC Name: N-(3-chloro-4-propan-2-ylphenyl)-2-methylpentanamide
• InChI: InChI=1S/C15H22ClNO/c1-5-6-11(4)15(18)17-12-7-8-13(10(2)3)14(16)9-12/h7-11H,5-6H2,1-4H3,(H,17,18)
• InChI Key: XESCSVABNVAQQS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(=O)NC1=CC(=C(C=C1)C(C)C)Cl

Description

N-(3-Chloro-4-propan-2-ylphenyl)-2-methylpentanamide is a useful research compound. Its molecular formula is C15H22ClNO and its molecular weight is 267.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 36 ml of toluene were added 1.0 g (5.9/1000 mole) of 3-chloro-4-isopropylaniline and 0.7 g of pyridine, and 0.9 g (5.9/1000 mole) of 2-methylvaleryl chloride was added. The mixture was stirred at room temperature for 20 minutes. The crystals that precipitated were separated by filtration. Water (70 ml) was added to the filtrate, and the mixture was extracted with toluene. The toluene solution was washed with a saturated aqueous solution of sodium hydrogen carbonate, and dried over anhydrous sodium sulfate. The resulting dried solution was concentrated by an evaporator. Recrystallization of the resulting crude crystals from methanol gave 1.2 g of N-(3-chloro-4-isopropylphenyl)-2-methylvaleramide in a yield of 76.0 % based on 3-chloro-4-isopropylaniline.